Cas no 1521674-80-5 (1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1521674-80-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6007670
• PubChem ID: 83700319
• Update Time: 2025-10-31

1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• 1521674-80-5
• EN300-1858853

• Inchi： 1S/C12H15N3/c1-11(2)6-12(11,13)8-3-4-9-10(5-8)15-7-14-9/h3-5,7H,6,13H2,1-2H3,(H,14,15)
• InChI Key： BFLQVPBWAFVEQM-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=C3C(=C2)NC=N3)CC1(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine

Exploring the Properties and Applications of 1-(1H-1,3-Benzodiazol-5-yl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 1521674-80-5)

The compound 1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine, with CAS number 1521674-80-5, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which includes a benzodiazole ring fused with a cyclopropane ring. The presence of the benzodiazole moiety imparts aromatic stability and potential electronic properties, while the cyclopropane ring introduces strain and reactivity that can be exploited in various chemical transformations.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Its structure allows for multiple functionalization strategies, making it a valuable intermediate in the construction of complex molecules. For instance, researchers have explored its use in the synthesis of bioactive compounds, where the benzodiazole group is known to exhibit pharmacological activity. The cyclopropane ring, on the other hand, can serve as a site for further modifications, such as alkylation or acylation reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 98°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 280–320 nm due to the conjugated system within the benzodiazole ring. These properties make it suitable for applications in optoelectronic materials and sensors.

The synthesis of 1-(1H-1,3-benzodiazol-5-yl)-2,2-dimethylcyclopropan-1-amine typically involves a multi-step process starting from readily available starting materials. One common approach involves the formation of the benzodiazole ring through condensation reactions followed by cyclopropanation using appropriate reagents. The reaction conditions are optimized to ensure high yields and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the benzodiazole group, which can influence its reactivity in various chemical reactions. These findings have been instrumental in designing new synthetic pathways and predicting potential applications.

In conclusion, CAS No. 1521674-80-5 represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development in areas such as drug discovery, material science, and advanced chemical manufacturing.